3-Aminocyclobutane-1-carboxamide hydrochloride

• IUPAC Name: 3-aminocyclobutane-1-carboxamide;hydrochloride
• InChI: InChI=1S/C5H10N2O.ClH/c6-4-1-3(2-4)5(7)8;/h3-4H,1-2,6H2,(H2,7,8);1H
• InChI Key: MJOMPRYRWYLYBK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1N)C(=O)N.Cl
• Molecular Formula: C5H11ClN2O
• Molecular Weight: 150.61 g/mol
• CAS RN: 2031242-41-6, 1955557-29-5

Description

3-Aminocyclobutane-1-carboxamide hydrochloride, also known as ACBC, is a cyclic amino acid derivative that has gained significant attention in scientific research due to its potential therapeutic applications. ACBC is a unique compound that possesses a cyclic structure, which makes it an interesting molecule to study. In

Scientific Research Applications

Conformational Properties and Molecular Dynamics

• The conformational preferences of derivatives of 1-aminocyclobutane-1-carboxylic acid were determined using quantum mechanical calculations and molecular dynamics simulations. This study highlights the restricted backbone flexibility due to the cyclic nature of the side chain (Casanovas et al., 2006).

Potential in Cancer Therapy

• 1-Aminocyclobutane carboxylic acid has shown promise as a tumor-seeking agent. It was incorporated preferentially by several tumor types in animal studies, with rapid clearance from the blood and low total excretion, indicating potential for use in diagnostic imaging and therapy (Washburn et al., 1979).

Neuropharmacological Research

• Neuropharmacological studies on 1-aminocyclobutane-1-carboxylate revealed its rapid inactivation in vivo despite its potency at the glycine receptor in vitro, highlighting its limited utility in neurological applications (Rao et al., 1990).

Synthesis and Chemical Analysis

• Research in the field of synthetic chemistry has led to the development of novel derivatives of aminocyclobutane carboxylic acids. These compounds have been studied for their potential in various applications, including as ligands in receptor studies and as building blocks in peptide synthesis (Allan et al., 1990), (Kabalka & Yao, 2003).

Conformational Studies and Peptidomimetics

• Conformational studies on model peptides containing 1-aminocyclobutane carboxylic acid (ACBC) and its derivatives have been conducted to explore their potential in the design of peptidomimetics. These studies help in understanding the structural characteristics of such compounds in various helical conformations (Balaji et al., 1995).

Use in Photocycloaddition Reactions

• Photocycloaddition reactions of 3-aminocyclopentenones and subsequent fragmentation of the resultant aminocyclobutanes have been explored, leading to the formation of diverse products. This highlights the chemical versatility of cyclobutane derivatives in synthetic chemistry (Roupany & Baker, 2013).